N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-4-fluorobenzohydrazide

• Molecular Formula: C23H19FN4O
• Molecular Weight: 386.4 g/mol
• IUPAC Name: N-[(E)-(2,5-dimethyl-1-quinolin-6-ylpyrrol-3-yl)methylideneamino]-4-fluorobenzamide
• InChI: InChI=1S/C23H19FN4O/c1-15-12-19(14-26-27-23(29)17-5-7-20(24)8-6-17)16(2)28(15)21-9-10-22-18(13-21)4-3-11-25-22/h3-14H,1-2H3,(H,27,29)/b26-14+
• InChI Key: YNUWXFMBRBWYRM-VULFUBBASA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)N=CC=C3)C)/C=N/NC(=O)C4=CC=C(C=C4)F
• SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)N=CC=C3)C)C=NNC(=O)C4=CC=C(C=C4)F

Description

N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-4-fluorobenzohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is also known as DMFQ, and it is a derivative of the quinoline family. DMFQ has been studied for its potential in treating various diseases, including cancer, neurodegenerative diseases, and infectious diseases.

Mechanism of Action

The mechanism of action of DMFQ is not fully understood. However, it has been suggested that DMFQ exerts its therapeutic effects by modulating various signaling pathways. For example, DMFQ has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer progression. DMFQ has also been shown to activate the Nrf2 signaling pathway, which is involved in cellular defense mechanisms against oxidative stress.
Biochemical and Physiological Effects:
DMFQ has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including histone deacetylases and protein kinases. DMFQ has also been shown to induce the expression of various genes involved in cellular defense mechanisms against oxidative stress and inflammation. Additionally, DMFQ has been shown to modulate the levels of various neurotransmitters, including dopamine and serotonin.

Advantages and Limitations for Lab Experiments

DMFQ has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has shown low toxicity in preclinical studies. DMFQ is also stable under various conditions, which makes it suitable for long-term storage. However, DMFQ has some limitations for lab experiments. It is not water-soluble, which limits its use in aqueous environments. Additionally, DMFQ has limited bioavailability, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for the research of DMFQ. One area of research is the development of more efficient synthesis methods for DMFQ and its derivatives. Another area of research is the investigation of the mechanism of action of DMFQ and its potential targets. Additionally, further preclinical studies are needed to evaluate the safety and efficacy of DMFQ in various disease models. Finally, clinical studies are needed to evaluate the potential of DMFQ as a therapeutic agent in humans.

Synthesis Methods

The synthesis of DMFQ involves the reaction of 2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrole-3-carbaldehyde and 4-fluorobenzohydrazide in the presence of a catalyst. The reaction yields DMFQ, which is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

DMFQ has been extensively studied for its potential as a therapeutic agent. It has shown promising results in preclinical studies for the treatment of various diseases, including cancer, neurodegenerative diseases, and infectious diseases. DMFQ has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. It has also demonstrated neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. Additionally, DMFQ has shown antiviral activity against the Zika virus and the hepatitis C virus.